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Compound of Interest

Compound Name: Methyl 2-acetyl-3-methylbutanoate

CAS No.: 51756-10-6

Cat. No.: B3143055

Get Quote

Executive Summary
Methyl 2-acetyl-3-methylbutanoate (also known as Methyl 2-isopropylacetoacetate) is a

volatile

-keto ester characterized by a sharp, ethereal, and fruity organoleptic profile. Unlike its more
common ethyl analog (Ethyl 2-acetyl-3-methylbutanoate, FEMA 3696), the methyl ester exhibits
higher volatility and a "greener," more piercing top-note character. This guide outlines the
protocol for its synthesis validation, gas chromatography-mass spectrometry (GC-MS)
quantification, and sensory threshold determination.

Chemical Identity & Properties
Understanding the physicochemical properties is crucial for selecting the correct extraction and

analysis methods.
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Property Specification

IUPAC Name Methyl 2-acetyl-3-methylbutanoate

Common Synonyms
Methyl 2-isopropylacetoacetate; Methyl 2-

isopropyl-3-oxobutanoate

CAS Number 51756-10-6

Molecular Formula

Molecular Weight 158.19 g/mol

Structure
-keto ester with an isopropyl group at the

-position

LogP (Predicted) ~1.3 (Moderate lipophilicity)

Boiling Point ~195°C (Predicted)

Solubility
Soluble in alcohols, dipropylene glycol; sparingly

soluble in water

Sensory Profile Analysis
The flavor profile of Methyl 2-acetyl-3-methylbutanoate is dominated by diffusive, ester-like

notes. Due to its high volatility, it functions primarily as a top note modifier.

Organoleptic Descriptors
Primary: Ethereal, Fruity (Green Apple/Pear), Sharp.

Secondary: Tropical (Pineapple nuance), Solvent-like (at high concentrations), Fermented.

Comparison: Sharper and less "jammy" than the ethyl ester analog; provides "lift" to fruit

accords.

Sensory Protocol: Threshold Determination
Objective: Determine the odor detection threshold (ODT) in a water matrix.
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Materials:

Odour-free water (filtered, charcoal-treated).

Glass sniffing ports (teflon-lined caps).

Panel: 8-10 trained judges.

Method (ASTM E679-19):

Stock Solution: Prepare 1000 ppm in ethanol.

Dilution Series: Create a 3-AFC (Alternative Forced Choice) ascending concentration series

in water (e.g., 0.1 ppb to 100 ppm).

Evaluation: Panelists identify the "odd" sample among two blanks and one spiked sample.

Calculation: The Best Estimate Threshold (BET) is the geometric mean of the highest

concentration missed and the next higher concentration detected.

Critical Insight:

-keto esters can undergo keto-enol tautomerism. The enol form is often stabilized

by intramolecular hydrogen bonding, potentially affecting volatility and perceived

odor intensity. Ensure samples are pH-stabilized (neutral) to maintain consistent

sensory perception.

Instrumental Analysis Protocol (GC-MS)
This protocol ensures the separation of Methyl 2-acetyl-3-methylbutanoate from complex

matrices (e.g., fruit purees or pharmaceutical excipients).

Sample Preparation: HS-SPME
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Solid Phase Microextraction (SPME) is preferred over solvent extraction to prevent the loss of

this highly volatile ester and to avoid solvent peaks masking the analyte.

Fiber: DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane) – 50/30 µm.

Reason: Covers a wide polarity and volatility range.

Incubation: 40°C for 20 minutes with agitation (250 rpm).

Desorption: 3 minutes at 250°C in the GC injector (Splitless mode).

GC-MS Parameters
Instrument: Agilent 7890B GC / 5977B MSD (or equivalent).

Parameter Setting Rationale

Column
DB-WAX UI (60m x 0.25mm x

0.25µm)

Polar phase required to

separate esters from non-polar

terpenes.

Carrier Gas
Helium @ 1.2 mL/min

(Constant Flow)

Optimal linear velocity for

resolution.

Oven Program

40°C (2 min)

5°C/min

240°C (10 min)

Slow ramp ensures separation

of methyl/ethyl ester analogs.

Transfer Line 250°C Prevents condensation.

Ion Source EI (70 eV), 230°C
Standard fragmentation for

library matching.

Scan Range 35-350 amu
Covers molecular ion (

158) and fragments.

Identification & Quantification[1]
Target Ion (Quant): m/z 43 (Acetyl group). Note: Non-specific, requires clean separation.
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Qualifier Ions: m/z 116 (Loss of Acetyl/Ketene), m/z 85, m/z 158 (

).

Retention Index (RI): Calculate using C7-C30 alkane standards. Expected RI on WAX

column: ~1450-1550 (Estimate based on polarity).

Synthesis & Pathway Visualization
Methyl 2-acetyl-3-methylbutanoate is typically synthesized via the alkylation of methyl

acetoacetate. Understanding this pathway helps in identifying potential impurities (e.g.,

dialkylated by-products).

Synthesis Workflow (Diagram)
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Figure 1: Synthesis pathway showing the competition between C-alkylation (desired) and O-

alkylation.

Analytical Logic Flow (Diagram)
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Figure 2: Step-by-step analytical workflow for validating the presence of the target ester.

Safety & Handling
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Hazard: Combustible liquid.

PPE: Wear nitrile gloves and safety glasses. Work in a fume hood.

Storage: Store at 2-8°C under inert gas (Nitrogen/Argon) to prevent hydrolysis or oxidation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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